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Compound Name: Perfluorohexene-2

CAS No.: 1584-00-5

Cat. No.: B074973

Get Quote

Executive Summary: The Stability vs. Sustainability
Trade-off[1][2]
In the landscape of fluorinated fluids, the transition from Perfluorohexane (C6F14) to

Perfluorohexene-2 (C6F12) represents a fundamental shift from "maximum stability" to

"environmental degradability."[1][2][3]

Perfluorohexane (C6F14) is the legacy standard: a fully saturated, chemically inert

perfluorocarbon (PFC) with exceptional dielectric properties but a catastrophic Global

Warming Potential (GWP).[1][2][3]

Perfluorohexene-2 (C6F12) is the emerging alternative: a perfluorinated olefin containing a

double bond.[1][2] This double bond acts as a "self-destruct mechanism" in the atmosphere,

drastically reducing GWP, but it introduces chemical reactivity that necessitates rigorous

material compatibility testing.[1][2][3]

Verdict: Switch to Perfluorohexene-2 for applications requiring low environmental impact and

rapid evaporation.[1][2] Retain Perfluorohexane only for closed-loop systems requiring extreme
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long-term chemical inertness or where oxidative stability is non-negotiable.[1][2]

Physicochemical Profile: The Hard Data
The following data highlights the performance gap. Note the lower boiling point of the olefin

(Perfluorohexene-2) compared to the saturated alkane (Perfluorohexane).[1][2]

Property
Perfluorohexane
(C6F14)

Perfluorohexene-2
(C6F12)

Impact on
Application

Molecular Structure
Saturated (Single

bonds only)

Unsaturated (Internal

Double Bond)

Determines reactivity

& GWP.[1][2]

Boiling Point 57.2°C ~48–49°C

PFH-2 evaporates

faster; requires lower

cooling temps.[1][2]

Density (25°C) 1.68 g/mL ~1.60 g/mL

Similar fluid dynamics;

drop-in capable for

pumps.[1][2]

Global Warming

Potential (GWP)
~9,300 (100-yr ITH) < 10 (Estimated) Critical Differentiator.

Atmospheric Lifetime ~3,200 Years Days/Weeks

PFH-2 does not

accumulate in the

atmosphere.[1][2][3]

Dielectric Strength High (>35 kV) High (>30 kV)

Both suitable for

electronics immersion

cooling.[1][3]

Chemical Stability Inert (Non-reactive)
Reactive to OH

radicals / Ozone

PFH-2 requires

compatibility checks

with elastomers.[1][2]

Mechanism of Action: Why the Double Bond Matters
The drastic difference in GWP is not accidental; it is engineered.[1][2][3] The presence of the

pi-bond (
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-bond) in Perfluorohexene-2 makes it susceptible to attack by hydroxyl radicals (

) in the troposphere.[1][2]

Diagram 1: Atmospheric Degradation Pathway
This diagram illustrates why Perfluorohexene-2 is environmentally sustainable while

Perfluorohexane persists for millennia.[1][2]
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(Rainout)

Hydrolysis

Click to download full resolution via product page

Caption: C6F14 resists breakdown (Red), accumulating heat.[1][2][3] C6F12 (Green) is

degraded by natural radical chemistry into water-soluble byproducts.[1][2]

Performance Analysis & Application Suitability
A. Heat Transfer & Immersion Cooling[1][2][3]

Perfluorohexane: The gold standard for 2-phase immersion cooling due to its precise boiling

point (57°C) which matches high-performance computing (HPC) chip thermal limits.[1][2]

Perfluorohexene-2: With a lower boiling point (~49°C), it induces boiling earlier.[1][2][3] This

is advantageous for chips with lower thermal throttling limits but may lead to excessive vapor

generation in poorly sealed systems.[1][2][3]

B. Solvent Cleaning & Carrier Fluids[1][2][3]
Perfluorohexane: Excellent for removing particulate debris without damaging sensitive

plastics.[1][2][3] However, it is a poor solvent for organic soils due to low Kauri-Butanol (KB)

value.[1][2][3]
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Perfluorohexene-2: The double bond slightly increases solvency power for light oils

compared to the fully saturated analog, but it remains a mild solvent.[1][2][3]

C. Material Compatibility (Critical Risk)[1][2][3]
Risk: The double bond in Perfluorohexene-2 can interact with unvulcanized rubbers or

specific soft plastics (e.g., EPDM, Neoprene) over time, causing swelling or extraction of

plasticizers.[1][2][3]

Mitigation: You must validate seals and gaskets.[1][2][3] PTFE (Teflon) and FKM (Viton) are

generally compatible with both.[1][2][3]

Experimental Protocol: The "Swell Test" Validation
Before substituting Perfluorohexane with Perfluorohexene-2, you must perform a material

compatibility study.[1][2][3] This self-validating protocol ensures your seals will not fail under the

new solvent's chemistry.[1][2]

Diagram 2: Material Compatibility Workflow
Follow this logic to validate gaskets/seals for Perfluorohexene-2.
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Start: Material Selection
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Caption: A closed-loop decision tree for validating seal compatibility before fluid substitution.
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Detailed Methodology
Preparation: Cut three coupons of the elastomer (O-ring material) to be tested.[1][2]

Baseline: Weigh samples (

) and measure volume (

) using water displacement.

Immersion: Submerge samples in Perfluorohexene-2 in a sealed pressure vessel. Heat to

the expected operating temperature (e.g., 50°C). Maintain for 72 hours (accelerated aging).

Measurement: Remove samples, wipe dry, and immediately weigh (

) and measure volume (

).

Analysis: Calculate Volume Change

.

< 5%: Excellent compatibility.[1][2][3]

5 - 10%: Monitor closely; acceptable for static seals.

> 10%: Fail. Do not use this elastomer.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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